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Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B044246 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

procedures for BOC-L-phenylalanine-d8. Specific safety data for the deuterated form is

limited; therefore, this guide is primarily based on the well-documented safety profile of its non-

deuterated counterpart, BOC-L-phenylalanine (CAS No. 13734-34-4). The isotopic labeling with

deuterium is not expected to significantly alter the chemical hazards. However, users should

always consult the specific Safety Data Sheet (SDS) provided by their supplier and adhere to

all institutional and local safety regulations.

Hazard Identification and Classification
BOC-L-phenylalanine is generally not classified as a hazardous substance according to

Regulation (EC) No. 1272/2008 and the 2012 OSHA Hazard Communication Standard.[1][2][3]

[4] However, as with any laboratory chemical, appropriate caution should be exercised.

GHS Classification: This substance does not meet the criteria for classification.[1][2]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[5]

Skin Contact: Not classified as a skin irritant.[1][2]

Eye Contact: Not classified as an eye irritant, though some related compounds like the

methyl ester can cause serious eye irritation.[1][2][6] Flushing eyes with water is
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recommended as a precaution.[3]

Ingestion: May be harmful if swallowed.

Other Hazards: The enrichment of fine dust can lead to the danger of a dust explosion.[1][2]

The substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or very

persistent and very bioaccumulative (vPvB).[1][3]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of BOC-L-

phenylalanine.

Property Value Source

CAS Number 13734-34-4 [1][7]

Molecular Formula C₁₄H₁₉NO₄ [3][7][8]

Molecular Weight 265.31 g/mol [3][7][8]

Appearance White powder / solid [7][8]

Melting Point 80 - 90 °C [7][9]

Optical Rotation
[α]₂₀/D = +25 ± 2° (c=1 in

EtOH)
[7][9]

Purity ≥ 99% [1][7]

Handling, Storage, and Disposal
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Handling
General Hygiene: Keep away from food, drink, and animal feed.[1] Wash hands thoroughly

after handling.
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Ventilation: Use in a well-ventilated area. Provide appropriate exhaust ventilation at places

where dust is formed.[1][3]

Dust Formation: Avoid the formation of dust and aerosols.[3][4]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][2][5] Violent reactions

can occur.[1][2]

Storage
Conditions: Store in a dry, cool, and well-ventilated place.[1][4] The recommended storage

temperature is between 2°C and 8°C.[1][7][8]

Containers: Keep containers tightly closed.[4]

Disposal
Method: Dispose of unused or surplus material through a licensed disposal company.[3]

Contaminated Packaging: Dispose of as unused product in accordance with federal, state,

and local environmental control regulations.[3]

First Aid Measures
The following table outlines the recommended first aid procedures.
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Exposure Route First Aid Procedure Source

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician if symptoms occur.

[1][3]

Skin Contact

Take off contaminated clothing.

Rinse skin with water or

shower. Wash off with soap

and plenty of water.

[1][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[1][3]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

doctor if you feel unwell.

[1][3]

Personal Protective Equipment (PPE)
Appropriate PPE should be worn to minimize exposure.

Eye/Face Protection: Wear safety glasses with side-shields conforming to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[4]

Respiratory Protection: If dust is generated, a particulate respirator (like a P95 or N95) may

be necessary.[2]

Body Protection: Wear a laboratory coat.

Illustrative Experimental Protocol: Peptide Coupling
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BOC-L-phenylalanine-d8 is primarily used in peptide synthesis. The following is a generalized

protocol for coupling it to another amino acid ester, adapted from common laboratory

procedures.[10][11]

Objective: To synthesize a dipeptide by coupling BOC-L-phenylalanine-d8 with a

phenylalanine ethyl ester.

Materials:

BOC-L-phenylalanine-d8

L-Phenylalanine ethyl ester hydrochloride

Iso-butyl chloroformate

N-methylmorpholine (NMM)

Chloroform (or Dichloromethane - DCM)

1M Hydrochloric acid (HCl)

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄)

Procedure:

Activation: Dissolve BOC-L-phenylalanine-d8 (1 equivalent) in chloroform in a round-

bottom flask.

Add N-methylmorpholine (1 equivalent) and iso-butyl chloroformate (1 equivalent) to the

solution.

Stir the mixture at room temperature for approximately one hour to activate the carboxylic

acid.

Coupling: In a separate flask, dissolve L-Phenylalanine ethyl ester hydrochloride (1

equivalent) in chloroform and add N-methylmorpholine (1 equivalent).
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Add the amino acid ester solution to the activated BOC-L-phenylalanine-d8 mixture.

Stir the reaction overnight at room temperature.

Workup: Dilute the reaction mixture with chloroform.

Wash the organic layer sequentially with 1M HCl, water, and brine.

Dry the organic layer over anhydrous MgSO₄.

Isolation: Filter the drying agent and evaporate the solvent under reduced pressure to obtain

the crude dipeptide product. Further purification can be performed via column

chromatography if necessary.

Note: No special precautions regarding anhydrous conditions or inert atmospheres are typically

required for this type of reaction on a standard laboratory scale.[11]

Diagrams
The following diagrams illustrate a typical workflow for handling BOC-L-phenylalanine-d8 and

the logical relationships between hazards and safety measures.
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Handling Workflow for BOC-L-phenylalanine-d8

Preparation
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Caption: General laboratory workflow for handling BOC-L-phenylalanine-d8.
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Safety Hazard and Mitigation Strategy

Potential Hazards

Personal Protective Equipment (PPE) Engineering & Admin Controls

Dust Formation / Inhalation

Respirator (if needed) Use Fume Hood / Ventilated Enclosure

Accidental Skin/Eye Contact

Safety Goggles Lab Coat Nitrile Gloves Access to Eyewash Station

Chemical Reaction

Follow SDS & SOPs Proper Waste Disposal

Click to download full resolution via product page

Caption: Relationship between hazards and corresponding safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of BOC-L-
phenylalanine-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044246#boc-l-phenylalanine-d8-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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